Cas no 2228979-38-0 (4-3-chloro-4-(trifluoromethyl)phenylbutan-2-ol)

• Product Name: 4-3-chloro-4-(trifluoromethyl)phenylbutan-2-ol
• CAS No: 2228979-38-0
• MF: C₁₁H₁₂ClF₃O
• MW: 252.660593032837
• CID: 6547637
• PubChem ID: 165699199
• Update Time: 2025-06-09

4-3-chloro-4-(trifluoromethyl)phenylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-3-chloro-4-(trifluoromethyl)phenylbutan-2-ol
• 4-[3-chloro-4-(trifluoromethyl)phenyl]butan-2-ol
• EN300-1941148
• 2228979-38-0

• Inchi： 1S/C11H12ClF3O/c1-7(16)2-3-8-4-5-9(10(12)6-8)11(13,14)15/h4-7,16H,2-3H2,1H3
• InChI Key： PZAUSYWPGZPAOL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)CCC(C)O

Computed Properties

• Exact Mass: 252.0528772g/mol
• Monoisotopic Mass: 252.0528772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-3-chloro-4-(trifluoromethyl)phenylbutan-2-ol

Introduction to 4-3-Chloro-4-(trifluoromethyl)phenylbutan-2-ol (CAS No. 2228979-38-0)

4-3-Chloro-4-(trifluoromethyl)phenylbutan-2-ol (CAS No. 2228979-38-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by a chlorinated and trifluoromethylated phenyl group attached to a butan-2-ol moiety, which imparts distinct chemical and physical properties.

The molecular formula of 4-3-Chloro-4-(trifluoromethyl)phenylbutan-2-ol is C₁₁H₁₁ClF₃O, and its molecular weight is approximately 253.65 g/mol. The presence of the trifluoromethyl group (CF₃) significantly enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. The chloro substituent further modulates the electronic properties of the phenyl ring, influencing the compound's reactivity and biological activity.

In the context of pharmaceutical research, 4-3-Chloro-4-(trifluoromethyl)phenylbutan-2-ol has been investigated for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have explored its activity against various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a specific enzyme involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Beyond its pharmaceutical applications, 4-3-Chloro-4-(trifluoromethyl)phenylbutan-2-ol has also been studied for its use in materials science. The unique combination of functional groups in this molecule makes it suitable for the synthesis of advanced materials with tailored properties. Research in this area has focused on developing polymers and coatings with enhanced thermal stability and chemical resistance. A notable example is a study published in the Journal of Polymer Science, which demonstrated that incorporating this compound into polymer matrices resulted in materials with improved mechanical strength and durability.

The synthesis of 4-3-Chloro-4-(trifluoromethyl)phenylbutan-2-ol typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the reaction of 3-chloro-4-trifluoromethylbenzaldehyde with an appropriate alcohol followed by reduction to form the desired product. The choice of catalysts and reaction conditions plays a crucial role in optimizing yield and purity. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic pathways, reducing the overall cost and ecological impact of production.

The safety profile of 4-3-Chloro-4-(trifluoromethyl)phenylbutan-2-ol is an important consideration for both research and industrial applications. Toxicological studies have shown that this compound exhibits low toxicity at typical exposure levels, making it suitable for use in various formulations. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety and compliance with regulatory guidelines.

In conclusion, 4-3-Chloro-4-(trifluoromethyl)phenylbutan-2-ol (CAS No. 2228979-38-0) is a versatile compound with promising applications in pharmaceuticals and materials science. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. Ongoing studies are likely to uncover additional uses and optimize its performance in various applications, contributing to advancements in multiple scientific fields.